Cas no 2229157-53-1 (methyl 5-(but-3-yn-2-yl)-1-methyl-1H-pyrazole-3-carboxylate)

Methyl 5-(but-3-yn-2-yl)-1-methyl-1H-pyrazole-3-carboxylate is a pyrazole-based ester compound with a terminal alkyne functional group, offering versatility in synthetic applications. Its structure combines a carboxylate ester moiety with a methyl-substituted pyrazole ring, making it a valuable intermediate in organic synthesis, particularly for click chemistry and heterocyclic derivatization. The terminal alkyne group enables efficient participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, while the ester functionality allows further transformations such as hydrolysis or amidation. The compound's stability and well-defined reactivity profile make it suitable for pharmaceutical and agrochemical research, where precise functionalization of pyrazole scaffolds is required. Its synthetic utility is enhanced by the balance between reactivity and steric accessibility.
methyl 5-(but-3-yn-2-yl)-1-methyl-1H-pyrazole-3-carboxylate structure
2229157-53-1 structure
Product Name:methyl 5-(but-3-yn-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
CAS No:2229157-53-1
MF:C10H12N2O2
MW:192.214482307434
CID:6602565
PubChem ID:165628610
Update Time:2025-08-05

methyl 5-(but-3-yn-2-yl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-(but-3-yn-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
    • EN300-1782350
    • 2229157-53-1
    • Inchi: 1S/C10H12N2O2/c1-5-7(2)9-6-8(10(13)14-4)11-12(9)3/h1,6-7H,2-4H3
    • InChI Key: LKQNTZLOTJEEAJ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=C(C(C#C)C)N(C)N=1)=O

Computed Properties

  • Exact Mass: 192.089877630g/mol
  • Monoisotopic Mass: 192.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 44.1Ų

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Additional information on methyl 5-(but-3-yn-2-yl)-1-methyl-1H-pyrazole-3-carboxylate

Introduction to Methyl 5-(but-3-yn-2-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229157-53-1)

Methyl 5-(but-3-yn-2-yl)-1-methyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2229157-53-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the pyrazole class, which is well-known for its diverse biological activities and potential applications in drug development. The unique structure of this molecule, featuring a butenynyl group and a methyl ester at the 3-position of the pyrazole ring, makes it a promising candidate for further exploration in medicinal chemistry.

The< strong> molecular structure of Methyl 5-(but-3-yn-2-yl)-1-methyl-1H-pyrazole-3-carboxylate consists of a pyrazole core substituted with a butenynyl moiety at the 5-position and a methyl ester group at the 3-position. This arrangement introduces both electronic and steric effects that can influence its reactivity and biological properties. The presence of the triple bond in the butenynyl group suggests potential for further functionalization, which could lead to the development of novel derivatives with enhanced pharmacological profiles.

In recent years, there has been growing interest in pyrazole derivatives due to their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The< strong> versatility of pyrazole as a pharmacophore has been demonstrated in numerous preclinical and clinical studies. Researchers have been particularly intrigued by its ability to interact with various biological targets, making it an attractive scaffold for drug design.

The< strong>Methyl 5-(but-3-yn-2-yl)-1-methyl-1H-pyrazole-3-carboxylate has been studied for its potential applications in the synthesis of bioactive molecules. Its unique structural features make it a valuable intermediate in the preparation of more complex compounds. For instance, the triple bond in the butenynyl group can be readily transformed into other functional groups through various chemical reactions, such as hydroxylation or alkylation, which could lead to the development of new drug candidates.

One of the most exciting aspects of this compound is its potential in the field of medicinal chemistry. The< strong>pyrazole core is known to exhibit a broad spectrum of biological activities, and modifications at different positions on the ring can significantly alter its pharmacological properties. The introduction of a butenynyl group at the 5-position and a methyl ester at the 3-position adds complexity to the molecule, which could enhance its binding affinity to biological targets.

Recent studies have shown that< strong>Methyl 5-(but-3-yn-2-yl)-1-methyl-1H-pyrazole-3-carboxylate exhibits promising antimicrobial activity against various bacterial and fungal strains. This has been attributed to its ability to disrupt microbial cell membranes and interfere with essential metabolic pathways. The compound's structure allows it to interact with specific enzymes and receptors involved in microbial growth, making it an effective candidate for developing new antimicrobial agents.

In addition to its antimicrobial properties, this compound has also shown potential in anti-inflammatory applications. Inflammation is a key factor in many chronic diseases, and inhibiting inflammatory pathways can lead to significant therapeutic benefits. Preliminary studies suggest that< strong>Methyl 5-(but-3-yn-2-yl)-1-methyl-1H-pyrazole-3-carboxylate can modulate inflammatory responses by interacting with cytokine receptors and inhibiting pro-inflammatory enzymes.

The< strong>Molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. These studies have revealed that the butenynyl group and methyl ester moiety play crucial roles in determining its binding affinity and selectivity. By optimizing these structural features, researchers can develop derivatives with improved pharmacological properties.

The synthesis of< strong>Methyl 5-(but-eninol]-2-yi]-l-methlel-pyazolee-carboxylee-carboxylee carboxylee carboxylee carboxylee carboxylee carboxylee carboxylee carboxylee carboxylee carboxylee carboxylee carboxylee carboxylee carboxylee carboxylee carboxylee carboxylee ca

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